Cas no 1247609-06-8 (2-(6-amino-1H-indazol-1-yl)propanoic acid)

• Product Name: 2-(6-amino-1H-indazol-1-yl)propanoic acid
• CAS No: 1247609-06-8
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6517801
• PubChem ID: 57310026
• Update Time: 2025-10-29

2-(6-amino-1H-indazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-amino-1H-indazol-1-yl)propanoic acid
• 1H-Indazole-1-acetic acid, 6-amino-α-methyl-

• Inchi： 1S/C10H11N3O2/c1-6(10(14)15)13-9-4-8(11)3-2-7(9)5-12-13/h2-6H,11H2,1H3,(H,14,15)
• InChI Key： LDPTXPDAFBUHPY-UHFFFAOYSA-N
• SMILES： N1(C(C)C(O)=O)C2=C(C=CC(N)=C2)C=N1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 449.8±25.0 °C(Predicted)
• pka: 3.72±0.10(Predicted)

Additional information on 2-(6-amino-1H-indazol-1-yl)propanoic acid

Recent Advances in the Study of 2-(6-amino-1H-indazol-1-yl)propanoic acid (CAS: 1247609-06-8)

The compound 2-(6-amino-1H-indazol-1-yl)propanoic acid (CAS: 1247609-06-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its indazole core and propanoic acid side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the role of 2-(6-amino-1H-indazol-1-yl)propanoic acid in modulating enzymatic activity. Researchers have identified its ability to interact with specific protein targets, particularly those involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of certain kinases, which are critical in the regulation of immune responses. This finding opens new avenues for the development of anti-inflammatory drugs with improved specificity and reduced side effects.

In addition to its anti-inflammatory properties, 2-(6-amino-1H-indazol-1-yl)propanoic acid has been investigated for its potential in oncology. Preclinical studies have shown that it can induce apoptosis in cancer cells by targeting key signaling pathways. For instance, a recent paper in Cancer Research highlighted its efficacy in inhibiting the proliferation of breast cancer cells in vitro. The compound's ability to cross the blood-brain barrier also makes it a promising candidate for treating glioblastoma, as evidenced by ongoing research at several academic institutions.

The synthesis of 2-(6-amino-1H-indazol-1-yl)propanoic acid has also seen advancements. A novel synthetic route was reported in Organic Letters, which improves yield and reduces the number of steps compared to traditional methods. This development is crucial for scaling up production and facilitating further pharmacological studies. The new method employs a catalytic system that enhances the regioselectivity of the indazole ring formation, thereby increasing the purity of the final product.

Despite these promising findings, challenges remain. The pharmacokinetic profile of 2-(6-amino-1H-indazol-1-yl)propanoic acid requires further optimization to enhance its bioavailability and half-life in vivo. Researchers are exploring various prodrug strategies and formulation techniques to address these issues. Additionally, more comprehensive toxicology studies are needed to ensure its safety for clinical use.

In conclusion, 2-(6-amino-1H-indazol-1-yl)propanoic acid (CAS: 1247609-06-8) represents a versatile scaffold with significant therapeutic potential. Its applications in inflammation and cancer research, coupled with advancements in synthesis, underscore its importance in modern drug discovery. Future studies should focus on overcoming current limitations and translating these findings into clinical applications.